molecular formula C29H50N2Na2O5S B610837 disodium;(2R)-1-[[(1S)-1-carboxylato-2-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]sulfanylethyl]carbamoyl]pyrrolidine-2-carboxylate CAS No. 2234902-05-5

disodium;(2R)-1-[[(1S)-1-carboxylato-2-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]sulfanylethyl]carbamoyl]pyrrolidine-2-carboxylate

Cat. No. B610837
CAS RN: 2234902-05-5
M. Wt: 584.77
InChI Key: LPHCSGBRSZXLCB-UFJNKAIOSA-L
Attention: For research use only. Not for human or veterinary use.
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Description

SIG1459 is a phytyl-cysteine derived TLR2 modulator with anti-acne activity.

Scientific Research Applications

Application in Sodium Storage and Battery Technology

  • Disodium pyrrolidine dicarboxylate, specifically disodium pyridine-2,5-dicarboxylate (Na2PDC), shows promise as an anode material for sodium-ion batteries. It exhibits high reversible capacity, excellent cyclability, and good rate performance, making it superior to related materials like disodium terephthalate (Padhy et al., 2018).
  • Another study on disodium pyridine dicarboxylate vs disodium terephthalate for organic Na-ion batteries highlights the impact of molecular structure on voltage, suggesting its efficiency for energy storage applications (Chen, Lüder & Manzhos, 2017).

Biotransformation and Organic Synthesis

  • Biotransformation of pyrrolidine dicarboxylates is being explored for applications in organic synthesis. Studies show that certain pyrrolidine dicarboxamides can be kinetically resolved into high yield and excellent enantioselectivity, demonstrating their potential in the scalable preparation of druglike compounds (Chen et al., 2012).

Electrochemical Applications

  • The electrochemical behavior of polypyrrole electrodes, using derivatives of chromotropic acid disodium salt as dopants, has been studied for potential applications in electrochemical supercapacitors. This research highlights the influence of dopant structure and charge on the performance of these materials (Zhu & Zhitomirsky, 2013).

Pharmaceutical and Medical Research

  • Research in pharmaceutical applications shows the synthesis and characterization of compounds like benzyl (2S)-2-(arylcarbamoyl)pyrrolidine-1-carboxylates, which have been tested for their in vitro ability to inhibit cholinesterase. These compounds demonstrate moderate inhibitory effects and insignificant toxicity, indicating potential medical applications (Pizova et al., 2017).

properties

CAS RN

2234902-05-5

Product Name

disodium;(2R)-1-[[(1S)-1-carboxylato-2-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]sulfanylethyl]carbamoyl]pyrrolidine-2-carboxylate

Molecular Formula

C29H50N2Na2O5S

Molecular Weight

584.77

IUPAC Name

disodium;(2R)-1-[[(1S)-1-carboxylato-2-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]sulfanylethyl]carbamoyl]pyrrolidine-2-carboxylate

InChI

InChI=1S/C29H52N2O5S.2Na/c1-21(2)10-6-11-22(3)12-7-13-23(4)14-8-15-24(5)17-19-37-20-25(27(32)33)30-29(36)31-18-9-16-26(31)28(34)35;;/h17,21-23,25-26H,6-16,18-20H2,1-5H3,(H,30,36)(H,32,33)(H,34,35);;/q;2*+1/p-2/b24-17+;;/t22?,23?,25-,26-;;/m1../s1

InChI Key

LPHCSGBRSZXLCB-UFJNKAIOSA-L

SMILES

CC(C)CCCC(C)CCCC(C)CCCC(=CCSCC(C(=O)[O-])NC(=O)N1CCCC1C(=O)[O-])C.[Na+].[Na+]

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

SIG-1459;  SIG 1459;  SIG1459

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
disodium;(2R)-1-[[(1S)-1-carboxylato-2-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]sulfanylethyl]carbamoyl]pyrrolidine-2-carboxylate
Reactant of Route 2
disodium;(2R)-1-[[(1S)-1-carboxylato-2-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]sulfanylethyl]carbamoyl]pyrrolidine-2-carboxylate
Reactant of Route 3
disodium;(2R)-1-[[(1S)-1-carboxylato-2-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]sulfanylethyl]carbamoyl]pyrrolidine-2-carboxylate
Reactant of Route 4
disodium;(2R)-1-[[(1S)-1-carboxylato-2-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]sulfanylethyl]carbamoyl]pyrrolidine-2-carboxylate
Reactant of Route 5
disodium;(2R)-1-[[(1S)-1-carboxylato-2-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]sulfanylethyl]carbamoyl]pyrrolidine-2-carboxylate
Reactant of Route 6
disodium;(2R)-1-[[(1S)-1-carboxylato-2-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]sulfanylethyl]carbamoyl]pyrrolidine-2-carboxylate

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